Cas no 1361673-68-8 (3-Chloro-4-(2,3-dichlorophenyl)pyridine)

• Product Name: 3-Chloro-4-(2,3-dichlorophenyl)pyridine
• CAS No: 1361673-68-8
• MF: C₁₁H₆Cl₃N
• MW: 258.531039714813
• CID: 4926876
• Update Time: 2025-05-26

3-Chloro-4-(2,3-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(2,3-dichlorophenyl)pyridine

• Inchi： 1S/C11H6Cl3N/c12-9-3-1-2-8(11(9)14)7-4-5-15-6-10(7)13/h1-6H
• InChI Key： WQMLEDZUBJFNMF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CN=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-4-(2,3-dichlorophenyl)pyridine

Comprehensive Overview of 3-Chloro-4-(2,3-dichlorophenyl)pyridine (CAS No. 1361673-68-8): Properties, Applications, and Industry Insights

3-Chloro-4-(2,3-dichlorophenyl)pyridine, identified by its CAS number 1361673-68-8, is a specialized heterocyclic compound garnering significant attention in pharmaceutical and agrochemical research. This chlorinated pyridine derivative exhibits unique structural features, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₁H₆Cl₃N, and precise chlorophenyl-pyridine architecture contribute to its reactivity and functional versatility.

In recent years, the demand for halogenated pyridines like 3-Chloro-4-(2,3-dichlorophenyl)pyridine has surged due to their role in developing novel crop protection agents and pharmaceutical intermediates. Researchers frequently explore its potential in structure-activity relationship (SAR) studies, particularly for designing enzyme inhibitors or receptor modulators. The compound’s electron-withdrawing chlorine substituents enhance its binding affinity in molecular interactions, a property highly sought after in drug discovery pipelines.

The synthesis of CAS 1361673-68-8 typically involves Pd-catalyzed cross-coupling reactions or nucleophilic aromatic substitution, methods widely discussed in green chemistry forums. Industry professionals often search for "sustainable synthesis of chlorinated pyridines" or "scalable production methods for 3-Chloro-4-(2,3-dichlorophenyl)pyridine," reflecting the growing emphasis on eco-friendly manufacturing. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity, critical for GMP-compliant applications.

From a commercial perspective, 1361673-68-8 is cataloged by major chemical suppliers as a high-purity reference standard. Its stability under controlled conditions (recommended storage at 2-8°C) ensures longevity, addressing frequent queries about "handling and storage of halogenated pyridines." Regulatory compliance, such as REACH registration status, is another hot topic, with users seeking "regulatory guidelines for 3-Chloro-4-(2,3-dichlorophenyl)pyridine."

Emerging trends highlight its utility in material science, particularly in organic electronics, where chlorinated aromatics serve as electron-transport layers. This aligns with searches for "pyridine derivatives in OLEDs" or "chlorophenyl compounds for photovoltaic applications." Such interdisciplinary relevance underscores why CAS 1361673-68-8 remains a compound of interest across R&D sectors.

In summary, 3-Chloro-4-(2,3-dichlorophenyl)pyridine exemplifies the intersection of medicinal chemistry and industrial innovation. Its multi-disciplinary applications, coupled with rigorous safety and sustainability discussions, position it as a focal point for future scientific advancements. For detailed technical datasheets or custom synthesis inquiries, consult certified suppliers specializing in fine chemicals.